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Compound of Interest

Compound Name: Chromium;gold
CAS No.: 53240-52-1
Cat. No.: B14653710
Get Quote
. J

This technical support center provides troubleshooting guidance and frequently asked
questions (FAQs) for researchers, scientists, and drug development professionals working with
chromium adhesion layers for gold thin films.

Frequently Asked Questions (FAQs)

Q1: Why is a chromium (Cr) adhesion layer necessary for gold (Au) films?

Al: Gold exhibits poor adhesion to common substrates like silicon, silicon dioxide (SiOz), and
glass.[1][2] An intermediate adhesion layer is required to act as a "glue" between the substrate
and the gold film.[3] Chromium is a common choice because it adheres well to both the oxide
on the substrate surface and the gold layer, significantly improving the mechanical stability of
the film.[4][5]

Q2: What is the optimal thickness for a chromium adhesion layer?

A2: The optimal thickness depends on the specific application, substrate, and deposition
conditions. However, a general guideline is a thickness between 2 and 50 nm.[6]
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o For most applications: A thickness of 5-10 nm is often sufficient.

o Commonly cited range: Excellent adhesion is reported for Cr layers between 1 and 30 nm
thick.[7]

o Typical thickness: For applications like aluminum mirrors or electronics, a thickness of
around 30 nm is typical.[6][8]

Q3: What are the consequences of the chromium layer being too thin?

A3: An overly thin or non-continuous chromium layer may not provide enough of a bonding
interface, leading to poor adhesion. This can result in the gold film delaminating or peeling off
the substrate, especially during subsequent processing steps or handling.[1]

Q4: What happens if the chromium layer is too thick?

A4: A chromium layer that is too thick (e.g., > 100 nm) can develop high internal stresses.[7]
This intrinsic stress can be significant enough to cause spontaneous delamination of the entire
Cr/Au film stack from the substrate.[7][8]

Q5: I am observing my gold film peeling off. What are the possible causes and how can | fix it?

A5: Gold film delamination is a common issue that can stem from several factors. Please refer
to the troubleshooting guide below for a systematic approach to diagnosing and resolving this
problem.

Troubleshooting Guide: Poor Adhesion and
Delamination

This guide provides a step-by-step approach to resolving common adhesion problems with
Cr/Au films.

Problem: The gold film is peeling, flaking, or lifting off the substrate.

Logical Troubleshooting Workflow
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Start: Poor Au Film Adhesion

Action: Implement rigorous
pre-cleaning protocol.
(e.g., Piranha etch, Oz plasma,
Glow-discharge)

Optimal? Yes

Action: Adjust Cr thickness.
Increase if too thin (< 2 nm),
decrease if too thick (> 50 nm).

Action: Optimize parameters.
- Decrease deposition rate.
- Ensure low base pressure.
- Deposit Au immediately after Cr.

No Issues? Yes

Action: Minimize thermal stress.
- Reduce annealing temperature/time. End: Adhesion Optimized
- Ensure slow cooling.
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1. Substrate Preparation
(e.g., Solvent clean, Oz Plasma)

i

2. Load Substrate
into Chamber

i

3. Pump Down to
Base Pressure (< 2-10~> mbar)

y

4. Deposit Cr Adhesion Layer
(e.g., 5 nm at 0.2 nm/s)

Immediately,
without breaking vacuum

5. Deposit Au Film
(e.g., 100 nm at 2 nm/s)

i

6. Cool Down

i

7. Vent Chamber & Remove Sample

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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